Cas no 866132-40-3 (3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine
• CAS No: 866132-40-3
• MF: C₁₃H₉BrClN₃
• MW: 322.587660551071
• CID: 6630742
• Update Time: 2025-10-28

3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 3-bromo-6-(3-chlorophenyl)-2-methyl-
• 3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C13H9BrClN3/c1-8-12(14)13-16-6-10(7-18(13)17-8)9-3-2-4-11(15)5-9/h2-7H,1H3
• InChI Key： CFDQVGFNCRRBHF-UHFFFAOYSA-N
• SMILES： C12=C(Br)C(C)=NN1C=C(C1=CC=CC(Cl)=C1)C=N2

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• pka: -1.47±0.40(Predicted)

Additional information on 3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine

Introduction to 3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 866132-40-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine, identified by the CAS number 866132-40-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and promising pharmacological properties. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that has been extensively explored for its potential in drug discovery. The presence of both bromo and chloro substituents on the aromatic ring, along with a methyl group at the 2-position, contributes to its unique reactivity and biological activity.

The pyrazolo[1,5-a]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for the development of novel therapeutic agents. The 3-bromo and 3-chlorophenyl substituents introduce electrophilic centers that can participate in diverse chemical transformations, such as cross-coupling reactions, which are widely used in synthetic organic chemistry. Additionally, the 2-methyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Pyrazolo[1,5-a]pyrimidines have emerged as potent inhibitors due to their ability to bind tightly to the active sites of these enzymes. For instance, studies have demonstrated that derivatives of this scaffold can inhibit tyrosine kinases, which are overexpressed in many cancer cells. The bromo and chloro substituents on 3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine can be readily modified through palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups that may enhance binding affinity or selectivity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the pyrazolo[1,5-a]pyrimidine core, halogen substituents, and methyl group provides a rich platform for medicinal chemists to explore. Recent advancements in computational chemistry have enabled high-throughput virtual screening (HTVS) of large compound libraries, identifying promising candidates like 3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine based on their predicted binding interactions with biological targets. This approach has accelerated the discovery process by prioritizing molecules with high potential for further optimization.

The synthesis of 3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of the bromo and chloro substituents can be achieved through halogenation reactions using reagents such as N-bromosuccinimide (NBS) or phosphorus oxychloride (POCl₃). The subsequent coupling reactions with aryl halides or other heterocycles can be carried out using palladium catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂. These reactions are highly efficient and provide excellent regioselectivity, making them ideal for constructing complex molecular architectures.

The pharmacological profile of 3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine has been investigated in several preclinical studies. Initial assays have shown that this compound exhibits inhibitory activity against various kinases, including Aurora kinases and JAK family members. Aurora kinases play a crucial role in cell cycle regulation and are implicated in several cancers; therefore, inhibitors targeting these enzymes represent a significant therapeutic opportunity. The presence of both bromo and chloro substituents may contribute to enhanced binding affinity by forming multiple interactions with the target protein.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been explored in recent research. The lipophilic nature imparted by the 2-methyl group facilitates its penetration into neural tissues, making it a candidate for treating central nervous system (CNS) disorders. This property is particularly relevant for diseases such as Alzheimer's and Parkinson's disease, where small molecules must traverse the BBB to exert their therapeutic effects. Further studies are ongoing to evaluate its efficacy and safety profile in animal models.

The versatility of 3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine extends beyond its applications in oncology; it also holds promise for addressing other therapeutic areas such as inflammation and immunology. Kinase inhibitors derived from this scaffold have shown potential in modulating inflammatory pathways by inhibiting cytokine production or signaling cascades involved in immune responses. The ability to modify its structure allows researchers to fine-tune its pharmacological properties for specific disease targets.

In conclusion,3-Bromo-6-(3-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 866132-40-3) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features enable diverse functionalization strategies while maintaining strong biological activity against key targets involved in cancer and inflammatory diseases. As research continues to uncover new applications for this scaffold derivative,it is poised to play an important role in the development of next-generation therapeutics.